Cas no 5462-36-2 (Acetic acid,2-[(6-bromo-1H-benzimidazol-2-yl)thio]-, ethyl ester)

Acetic acid,2-[(6-bromo-1H-benzimidazol-2-yl)thio]-, ethyl ester structure
5462-36-2 structure
Product Name:Acetic acid,2-[(6-bromo-1H-benzimidazol-2-yl)thio]-, ethyl ester
CAS No:5462-36-2
MF:C11H11BrN2O2S
MW:315.186240434647
CID:375876
Update Time:2024-01-29

Acetic acid,2-[(6-bromo-1H-benzimidazol-2-yl)thio]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2-[(6-bromo-1H-benzimidazol-2-yl)thio]-, ethyl ester
    • ethyl 2-[(5-bromo-3H-benzoimidazol-2-yl)sulfanyl]acetate
    • Acetic acid, 2-[(6-bromo-1H-benzimidazol-2-yl)thio]-, ethyl ester
    • ethyl 2-(6-bromo-1H-benzo[d]imidazol-2-ylthio)acetate
    • Inchi: 1S/C11H11BrN2O2S/c1-2-16-10(15)6-17-11-13-8-4-3-7(12)5-9(8)14-11/h3-5H,2,6H2,1H3,(H,13,14)
    • InChI Key: SRMIQGPKTZOKKT-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)CSC1NC2=CC(Br)=CC=C2N=1

Computed Properties

  • Exact Mass: 313.97253
  • Monoisotopic Mass: 313.972
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.63
  • Boiling Point: 455.7°Cat760mmHg
  • Flash Point: 229.4°C
  • Refractive Index: 1.672
  • PSA: 54.98
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